Cas no 365-26-4 (4-Hydroxyephedrine)

4-Hydroxyephedrine is a synthetic compound structurally related to ephedrine, featuring an additional hydroxyl group at the para position of the aromatic ring. This modification enhances its polarity and may influence its pharmacological properties, including potential interactions with adrenergic receptors. The compound is of interest in medicinal chemistry research due to its structural similarity to sympathomimetic amines, which are studied for their effects on the central nervous and cardiovascular systems. Its well-defined chemical structure allows for precise characterization and reproducibility in experimental settings. 4-Hydroxyephedrine is primarily utilized in academic and pharmaceutical research as a reference standard or intermediate in synthetic pathways.

4-Hydroxyephedrine structure

Product Name:4-Hydroxyephedrine

CAS No:365-26-4

MF:C₁₀H₁₅NO₂

MW:181.231602907181

CID:305278

PubChem ID:688012

Update Time:2025-10-17

4-Hydroxyephedrine Chemical and Physical Properties

Names and Identifiers

- 4-((1S,2R)-rel-1-Hydroxy-2-(methylamino)propyl)phenol
- (R*,S*)-4-hydroxy-α-[1-(methylamino)ethyl]benzyl alcohol
- Benzenemethanol,4-hydroxy-a-[(1R)-1-(methylamino)ethyl]-, (aS)-rel-
- Methylsynephrine Hydrochloride
- METHYLSYNEPHRINE, CRM STANDARD
- rac 4-Hydroxy Ephedrine Hydrochloride
- (+-)-erythro-2-Methylamino-1-(4-hydroxy-phenyl)-propanol-(1)
- (1RS:2SR)-2-methylamino-1-(4-hydroxy-phenyl)-propanol-(1)
- 1-Hydroxypholedrine
- 4-Hydroxyephedrine
- MethylsyMpatol
- METHYLSYNEPHRINE(P)
- Oxilofrine
- Oxyephedrin
- Oxyephedrine
- rac 4-Hydroxy Ephedrine
- Suprifen
- Supriphen
- Oxilofrine (INN)
- D08314
- Methylsynephrine Hcl
- AKOS016004580
- (+/-)-Hydroxyephedrine
- (R*,S*)-4-hydroxy-alpha-[1-(methylamino)ethyl]benzyl alcohol
- NS00093631
- 365-26-4
- DTXSID1091557
- 4-[(1S,2R)-1-hydroxy-2-(methylamino)propyl]phenol
- N-Ethoxycarbonyl-ciprofloxacin-d8
- 1-(4'-hydroxyphenyl)-2-methylaminopropanol
- OXFGTKPPFSCSMA-GMSGAONNSA-N
- Inchi： 1S/C10H15NO2/c1-7(11-2)10(13)8-3-5-9(12)6-4-8/h3-7,10-13H,1-2H3/t7-,10-/m1/s1
- InChI Key： OXFGTKPPFSCSMA-GMSGAONNSA-N
- SMILES： O[C@@H](C1C=CC(=CC=1)O)[C@@H](C)NC

Computed Properties

Exact Mass: 181.11000
Monoisotopic Mass: 181.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 52.5

Experimental Properties

Color/Form: Powder
Density: 1.0918 (rough estimate)
Melting Point: 152-154°
Boiling Point: 314.35°C (rough estimate)
Refractive Index: 1.5464 (estimate)
PSA: 52.49000
LogP: 1.42440

4-Hydroxyephedrine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-491225-1mg	rac 4-Hydroxy ephedrine-d3,	365-26-4		1mg	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-491225-1 mg	rac 4-Hydroxy ephedrine-d3,	365-26-4		1mg	￥2,858.00	2023-07-11